Cas no 113825-76-6 (7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one)

• Product Name: 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one
• CAS No: 113825-76-6
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 3629119
• PubChem ID: 14029105
• Update Time: 2025-06-26

7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one Chemical and Physical Properties

Names and Identifiers

• 9(10H)-Acridinone, 1,2,3,4-tetrahydro-7-phenoxy-
• 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one

• Inchi： 1S/C19H17NO2/c21-19-15-8-4-5-9-17(15)20-18-11-10-14(12-16(18)19)22-13-6-2-1-3-7-13/h1-3,6-7,10-12H,4-5,8-9H2,(H,20,21)
• InChI Key： RXKPXDOWWLSZHO-UHFFFAOYSA-N
• SMILES： C1C2=C(NC3=C(C2=O)C=C(OC2=CC=CC=C2)C=C3)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one

Professional Introduction to Compound with CAS No. 113825-76-6 and Product Name: 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one

The compound with the CAS number 113825-76-6 and the product name 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one represents a significant advancement in the field of chemical and biomedical research. This compound belongs to the class of acridine derivatives, which have garnered considerable attention due to their diverse pharmacological properties. The structural uniqueness of this molecule, characterized by a hexahydroacridine core and a phenoxy substituent, positions it as a promising candidate for further exploration in drug development and therapeutic applications.

Recent studies have highlighted the potential of acridine derivatives in modulating various biological pathways. The 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one molecule exhibits interesting interactions with biological targets, making it a subject of intense interest in medicinal chemistry. Its ability to engage with specific enzymes and receptors has been observed in preclinical studies, suggesting its utility in addressing a range of health conditions. The presence of the phenoxy group enhances its solubility and bioavailability, which are critical factors for effective drug delivery.

In the realm of pharmaceutical research, the synthesis and characterization of this compound have been meticulously documented. The hexahydroacridine scaffold provides a stable framework that can be modified to tailor its pharmacological effects. Researchers have been exploring various derivatives of this compound to optimize its binding affinity and selectivity. The 7-Phenoxy substituent plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological systems.

The compound’s potential applications extend to several therapeutic areas. For instance, its structural similarity to known bioactive molecules has prompted investigations into its efficacy as an anti-inflammatory agent. Preliminary in vitro studies have demonstrated promising results in reducing inflammation-related markers. Additionally, its interaction with DNA-binding proteins has raised interest in its potential as an anticancer agent. These findings align with the broader trend of utilizing acridine derivatives for their ability to disrupt cancer cell proliferation.

The synthesis of 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one involves multi-step organic reactions that highlight the expertise required in fine chemical synthesis. Advanced techniques such as catalytic hydrogenation and regioselective functionalization have been employed to achieve the desired molecular structure. The purity and yield of this compound are critical for subsequent pharmacological testing. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used analytical methods to confirm its structural integrity.

As research progresses, the integration of computational chemistry tools has become indispensable in understanding the behavior of complex molecules like this one. Molecular docking simulations have been utilized to predict how 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one interacts with target proteins. These simulations provide valuable insights into binding affinities and potential side effects before moving to experimental validation. Such computational approaches are increasingly vital in accelerating drug discovery pipelines.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Toxicology studies have been conducted to assess its acute and chronic effects on living organisms. The results indicate that at moderate doses, it exhibits low toxicity levels while maintaining significant pharmacological activity. This balance between efficacy and safety makes it an attractive candidate for further clinical development.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing before approval for human use. Regulatory agencies require comprehensive data on the compound’s chemical stability, pharmacokinetics, and toxicology profiles. The ongoing research aims to gather this data systematically to support future regulatory submissions. Collaborations between academic institutions and pharmaceutical companies are essential in pooling resources and expertise to achieve these objectives efficiently.

The future directions for research on 7-Phenoxy-1,2,3,4,9,10-hexahydroacridin-9-one include exploring novel synthetic pathways that enhance yield and reduce environmental impact. Green chemistry principles are being increasingly adopted in pharmaceutical synthesis to minimize waste and energy consumption. Additionally，investigating new analogs derived from this core structure could uncover additional therapeutic benefits or improved properties such as better solubility or longer duration of action.

In conclusion,7-Phenoxy-1，2，3，4，9，10-hexahydroacridin - 9-one (CAS No．113825 - 76 - 6) is a structurally unique compound with significant potential in biomedical applications。 Its interaction with biological targets、 favorable pharmacokinetic properties、and promising preclinical results position it as a valuable asset in ongoing drug development efforts。 As research continues，this compound is expected to contribute meaningfully to advancements in therapeutic interventions across multiple medical disciplines。